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Compound of Interest

Compound Name: Triethyl phosphite

Cat. No.: B045536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethyl phosphite (C₆H₁₅O₃P) is a colorless liquid with a characteristic pungent odor. It

serves as a versatile reagent and ligand in organic and organometallic synthesis, finding

applications in the development of pharmaceuticals, pesticides, and other fine chemicals. A

thorough understanding of its physical properties is paramount for its safe handling, process

optimization, and the successful design of synthetic routes. This technical guide provides an in-

depth overview of the core physical properties of triethyl phosphite, complete with

methodologies for their determination and a summary of quantitative data.

Core Physical Properties
The physical characteristics of triethyl phosphite are summarized in the tables below. These

properties are crucial for a variety of applications, from predicting its behavior in different

solvents to ensuring safe storage and handling conditions.

General and Molar Properties
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Property Value Reference

Molecular Formula C₆H₁₅O₃P [1][2]

Molecular Weight 166.16 g/mol [1][3][4]

Appearance Colorless liquid [1][5]

Odor Pungent, foul odor [1]

Thermal Properties
Property Value Reference

Melting Point -112 °C [1][3][4]

Boiling Point 156 - 158 °C at 760 mmHg [3][6]

Flash Point 54 °C (closed cup) [6][7]

Autoignition Temperature 250 °C [1][4]

Optical and Other Physical Properties
Property Value Reference

Density 0.969 g/mL at 25 °C [8][9]

Refractive Index (n_D^20) 1.413 [8][9]

Vapor Pressure 2.6 hPa at 20 °C [6]

Surface Tension 24.26 mN/m at 20°C [6]

Viscosity
0.746 mPa·s at 13°C; 0.657

mPa·s at 25°C
[6]

Solubility Profile
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Solvent Solubility Reference

Water Reacts and decomposes [6]

Alcohol Soluble [1]

Ether Soluble [1]

Benzene Soluble [7]

Chloroform Slightly Soluble [4]

Dichloromethane Slightly Soluble [4]

Methanol Slightly Soluble [4]

Experimental Protocols
The determination of the physical properties of triethyl phosphite relies on established,

standardized experimental methods. Below are detailed overviews of the methodologies

typically employed for each key parameter.

Density Determination
The density of a liquid can be determined using a pycnometer or a digital density meter.

Pycnometer Method:

A clean, dry pycnometer of a known volume is weighed empty.

The pycnometer is then filled with triethyl phosphite, ensuring no air bubbles are

present.

The filled pycnometer is brought to a constant temperature (e.g., 25 °C) in a water bath.

The pycnometer is weighed again.

The density is calculated by dividing the mass of the triethyl phosphite by the known

volume of the pycnometer.
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Boiling Point Determination
The boiling point is determined by distillation or ebulliometry, often following methods like those

described in OECD Guideline 103.

Distillation Method:

A sample of triethyl phosphite is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a calibrated

thermometer.

The boiling point is the temperature at which the liquid and vapor phases are in equilibrium

at a given pressure. The temperature reading is corrected to standard atmospheric

pressure.

Melting Point Determination
The melting point of triethyl phosphite, which is very low, is determined using a cryostat.

Cryostat Method:

A sample of triethyl phosphite is placed in a capillary tube.

The capillary tube is placed in a cryostat with a controlled cooling and heating system.

The temperature is slowly lowered until the sample solidifies.

The sample is then slowly heated, and the temperature at which the solid melts is

recorded as the melting point.

Refractive Index Measurement
The refractive index is measured using a refractometer, such as an Abbé refractometer.

Abbé Refractometer Method:

A small drop of triethyl phosphite is placed on the prism of the refractometer.
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The prism is closed, and a light source is directed through the sample.

The telescope of the refractometer is adjusted until the dividing line between the light and

dark fields is sharp and centered.

The refractive index is read directly from the instrument's scale at a specified temperature

(typically 20 °C).

Flash Point Determination
The flash point is determined using a closed-cup tester, such as the Pensky-Martens

apparatus, following a standard method like ASTM D93.

Pensky-Martens Closed-Cup Method (ASTM D93):

A specified volume of triethyl phosphite is placed in the test cup of the Pensky-Martens

apparatus.

The sample is heated at a controlled rate while being stirred.

At regular temperature intervals, an ignition source is introduced into the vapor space

above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash.

Autoignition Temperature Determination
The autoignition temperature is determined using a heated flask method, such as ASTM E659.

ASTM E659 Method:

A small, measured amount of triethyl phosphite is injected into a heated, air-filled flask.

The temperature of the flask is varied, and the time to ignition is observed.

The autoignition temperature is the lowest temperature at which the sample will ignite

spontaneously.
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Vapor Pressure Measurement
Vapor pressure can be determined by various methods, including the static method or the

ebulliometric method.

Static Method:

A sample of triethyl phosphite is placed in a container connected to a pressure-

measuring device (manometer).

The system is evacuated to remove air.

The container is placed in a constant-temperature bath.

The pressure of the vapor in equilibrium with the liquid is measured at different

temperatures.

Surface Tension Measurement
Surface tension is commonly measured using the Du Noüy ring method or the pendant drop

method.

Du Noüy Ring Method:

A platinum ring is suspended from a tensiometer and brought into contact with the surface

of the triethyl phosphite.

The force required to pull the ring from the surface is measured.

This force is then used to calculate the surface tension.

Viscosity Measurement
The viscosity of triethyl phosphite can be determined using a capillary viscometer or a

rotational viscometer.

Capillary Viscometer Method:
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The time it takes for a known volume of triethyl phosphite to flow through a capillary of

known dimensions is measured.

The kinematic viscosity is calculated from this flow time and the viscometer constant.

The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the

density of the liquid.

Solubility Determination
The solubility of triethyl phosphite in various solvents is determined by mixing a known

amount of the solute with the solvent and observing the point of saturation.

Equilibrium Method:

An excess of triethyl phosphite is added to a known volume of the solvent in a sealed

container.

The mixture is agitated at a constant temperature until equilibrium is reached.

The concentration of triethyl phosphite in the solvent is then determined analytically

(e.g., by chromatography) to establish its solubility. It is important to note that triethyl
phosphite reacts with water, so its solubility in aqueous solutions is not a simple

dissolution process.

Interrelation of Physical Properties
The physical properties of a substance are interconnected. For instance, vapor pressure is

highly dependent on temperature, and density is also temperature-dependent. Understanding

these relationships is crucial for predicting the behavior of triethyl phosphite under different

process conditions.
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Interrelation of Key Physical Properties of Triethyl Phosphite
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Caption: Logical relationships between the physical properties of triethyl phosphite.

Conclusion
This technical guide provides a comprehensive summary of the key physical properties of

triethyl phosphite, essential for professionals in research, development, and drug discovery.

The tabulated data offers a quick reference, while the detailed experimental protocols provide

insight into the rigorous methods required for accurate characterization. The interrelation of

these properties, as visualized in the provided diagram, underscores the importance of a

holistic understanding of this compound's physical behavior for its effective and safe utilization

in scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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